Cas no 2138094-56-9 (6-bromo-2-cyano-1-benzothiophene-3-sulfonamide)

• Product Name: 6-bromo-2-cyano-1-benzothiophene-3-sulfonamide
• CAS No: 2138094-56-9
• MF: C₉H₅BrN₂O₂S₂
• MW: 317.182198286057
• CID: 6389403
• PubChem ID: 165493166
• Update Time: 2025-07-18

6-bromo-2-cyano-1-benzothiophene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-cyano-1-benzothiophene-3-sulfonamide
• EN300-1137383
• 2138094-56-9

• Inchi： 1S/C9H5BrN2O2S2/c10-5-1-2-6-7(3-5)15-8(4-11)9(6)16(12,13)14/h1-3H,(H2,12,13,14)
• InChI Key： BMMKFLRXJDWBQX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)SC(C#N)=C2S(N)(=O)=O

Computed Properties

• Exact Mass: 315.89758g/mol
• Monoisotopic Mass: 315.89758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 121Ų

Additional information on 6-bromo-2-cyano-1-benzothiophene-3-sulfonamide

Comprehensive Overview of 6-bromo-2-cyano-1-benzothiophene-3-sulfonamide (CAS No. 2138094-56-9)

6-bromo-2-cyano-1-benzothiophene-3-sulfonamide (CAS No. 2138094-56-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This benzothiophene derivative features a bromo substituent at the 6-position, a cyano group at the 2-position, and a sulfonamide moiety at the 3-position, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The compound's molecular framework, characterized by the benzothiophene core, is known for its electron-rich properties, which enhance binding affinity to biological targets. The presence of the bromo group introduces steric and electronic effects that can modulate reactivity, while the cyano group offers a handle for further functionalization. The sulfonamide group, a common pharmacophore, contributes to solubility and hydrogen-bonding interactions, critical for drug-like properties. These features make 6-bromo-2-cyano-1-benzothiophene-3-sulfonamide a valuable scaffold in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 6-bromo-2-cyano-1-benzothiophene-3-sulfonamide has surged, driven by advancements in high-throughput screening and computational drug design. Searches for "benzothiophene derivatives in drug discovery" and "sulfonamide-based enzyme inhibitors" reflect growing interest in this niche. The compound's potential applications extend to agrochemicals, where its structural motifs are explored for developing novel pesticides and herbicides with improved efficacy and environmental safety.

From a synthetic perspective, 6-bromo-2-cyano-1-benzothiophene-3-sulfonamide is typically prepared via multi-step organic transformations, including bromination, cyanation, and sulfonylation of the benzothiophene backbone. Optimizing these reactions for yield and purity is a key focus for industrial and academic labs. Questions like "how to synthesize brominated benzothiophenes" or "best practices for sulfonamide incorporation" are frequently encountered in research forums, highlighting the compound's technical relevance.

Beyond its chemical utility, 6-bromo-2-cyano-1-benzothiophene-3-sulfonamide aligns with broader trends in sustainable chemistry. Researchers are investigating greener synthetic routes, such as catalytic methods or solvent-free conditions, to reduce waste and energy consumption. This aligns with popular search queries like "green synthesis of sulfonamides" and "eco-friendly heterocyclic chemistry," underscoring the intersection of innovation and environmental responsibility.

In summary, 6-bromo-2-cyano-1-benzothiophene-3-sulfonamide (CAS No. 2138094-56-9) represents a compelling case study in modern organic chemistry. Its multifaceted applications—from drug development to agrochemicals—coupled with its synthetic adaptability, position it as a compound of enduring interest. As the scientific community continues to explore its potential, this benzothiophene derivative will likely remain a focal point in both industrial and academic research.